Methyl 2-[(4-chloro-3-nitrobenzoyl)amino]propanoate

• IUPAC Name: methyl 2-[(4-chloro-3-nitrobenzoyl)amino]propanoate
• InChI: InChI=1S/C11H11ClN2O5/c1-6(11(16)19-2)13-10(15)7-3-4-8(12)9(5-7)14(17)18/h3-6H,1-2H3,(H,13,15)
• InChI Key: PISQBNDMQJLRAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)NC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-]
• Molecular Formula: C11H11ClN2O5
• Molecular Weight: 286.67 g/mol
• CAS No.: 1397000-09-7

Description

“Methyl 2-[(4-chloro-3-nitrobenzoyl)amino]propanoate” is a chemical compound with the empirical formula C11H11ClN2O5. It has a molecular weight of 286.67.

Molecular Structure Analysis

The SMILES string representation of this compound is [O-]N+C=CC(C(NC©C(OC)=O)=O)=C1)=O. This provides a textual representation of the compound’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Synthesis of Dabigatran Etexilate

Dabigatran etexilate, a prominent anticoagulant used in clinical settings, involves the use of Methyl 2-[(4-chloro-3-nitrobenzoyl)amino]propanoate or closely related compounds in its synthesis. The process includes a series of reactions starting from 4-methylamino-3-nitrobenzoic acid, which is then subjected to various chemical transformations, including acylchlorination, condensation, reduction, amidation, cyclization, and acylation to produce Dabigatran etexilate with an overall yield of about 33.6% to 48% (Cheng Huansheng, 2013), (Chen Na, 2012).

Synthesis of Chlorantraniliprole

Educational Applications in Organic Chemistry

The compound's utility is also demonstrated in educational settings, where the synthesis of 4-amino-3-nitrobenzoic acid methyl ester via Fischer esterification is presented as a simple, accessible reaction designed for introductory organic chemistry courses. This reaction highlights the compound's role in facilitating the understanding of basic organic synthesis concepts (Caleb M Kam, Stephan M Levonis, Stephanie S. Schweiker, 2020).

Research on Solubility and Thermodynamics

Studies on the solubility and thermodynamic properties of related compounds, like 3-methyl-4-nitrobenzoic acid, in various solvents contribute to the understanding of their physicochemical characteristics. These studies are crucial for optimizing the purification processes of such compounds, indicating the broader implications of research involving this compound in the field of chemical engineering and materials science (Yüfang Wu, Yanchao Di, Xiaolu Zhang, Yanting Zhang, 2016).